![molecular formula C16H17NO4 B187010 3,4,5-Trimethoxy-N-phenylbenzamide CAS No. 3940-75-8](/img/structure/B187010.png)
3,4,5-Trimethoxy-N-phenylbenzamide
Overview
Description
Scientific Research Applications
Structural Analysis : Saeed and Simpson (2012) examined the structure of 3,4,5-trimethoxy-N-p-tolylbenzamide, a derivative of 3,4,5-Trimethoxy-N-phenylbenzamide, using X-ray diffraction. They highlighted unusual C–H···π interactions, which contribute significantly to the 3-dimensional network of the compound (Saeed & Simpson, 2012).
Potential Memory Enhancers : Piplani et al. (2018) investigated N-(4-Hydroxyphenyl)-3,4,5-trimethoxybenzamide derivatives as potential memory enhancers. These derivatives exhibited acetylcholinesterase-inhibiting activity, suggesting their utility in enhancing memory (Piplani et al., 2018).
Anticancer Activities : Jin et al. (2006) synthesized 3,4,5-trimethoxybenzohydrazide derivatives and evaluated their antiproliferative activities against cancer cells. Some derivatives showed high effectiveness against specific cancer cell lines (Jin et al., 2006).
Antiviral Properties : Ibba et al. (2018) synthesized new 5-chlorobenzotriazole derivatives, including N-[4-(5-Chloro-2H-benzo[d][1,2,3]triazol-2-yl)phenyl]-3,4,5-trimethoxybenzamide, and found it to be potent against bovine viral diarrhea virus, suggesting potential for antiviral drug development (Ibba et al., 2018).
Cytotoxicity and Tumor Specificity : Gul et al. (2016) explored the cytotoxicity and tumor specificity of 3,4,5-trimethoxybenzamide derivatives. They found that certain derivatives showed interesting cytotoxic activities, which may be crucial for anti-tumor activity studies (Gul et al., 2016).
Potential Depressant Properties : Luts (1971) synthesized 3,4,5-trimethoxybenzamides and subjected them to pharmacological screening, finding that some compounds show strong depressant properties (Luts, 1971).
Inhibition of Mitochondrial Permeability Transition Pore : Roy et al. (2016) identified N-Phenylbenzamides, including derivatives of 3,4,5-trimethoxybenzamide, as potent inhibitors of the mitochondrial permeability transition pore, suggesting their therapeutic potential for diseases linked to mitochondrial dysfunction (Roy et al., 2016).
Anticancer Agents : Nainwal et al. (2020) synthesized 3,4,5-trimethoxy phenyl ring pendant sulfur-containing cyanopyrimidine derivatives, showing promising broad-spectrum anticancer activity (Nainwal et al., 2020).
properties
IUPAC Name |
3,4,5-trimethoxy-N-phenylbenzamide | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H17NO4/c1-19-13-9-11(10-14(20-2)15(13)21-3)16(18)17-12-7-5-4-6-8-12/h4-10H,1-3H3,(H,17,18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PCAHHUDNCNWNIG-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=CC(=C1OC)OC)C(=O)NC2=CC=CC=C2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H17NO4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10308064 | |
Record name | 3,4,5-Trimethoxy-N-phenylbenzamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10308064 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
287.31 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
3940-75-8 | |
Record name | 3940-75-8 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=201851 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 3,4,5-Trimethoxy-N-phenylbenzamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10308064 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 3,4,5-TRIMETHOXYBENZANILIDE | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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